Cas no 2171729-43-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid
• CAS No: 2171729-43-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5750489
• PubChem ID: 165762035
• Update Time: 2025-06-14

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclobutane-1-carboxylic acid
• EN300-1531615
• EN300-1531132
• (1r,3r)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclobutane-1-carboxylic acid
• 2171729-43-2
• EN300-1545615
• (1s,3s)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclobutane-1-carboxylic acid
• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-3-15(2)23(24(29)27-17-12-16(13-17)25(30)31)28-26(32)33-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,15-17,22-23H,3,12-14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： QJBCBZBHORNGBS-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171729-43-2)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171729-43-2) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclobutane core and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex peptide chains. Researchers and industry professionals frequently search for this compound due to its role in advancing drug discovery and bioconjugation technologies.

In recent years, the demand for Fmoc-protected amino acids like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid has surged, driven by the growing interest in targeted therapies and precision medicine. This compound is particularly relevant in the development of peptide-based drugs, which are gaining traction for their high specificity and low toxicity. Its CAS No. 2171729-43-2 is often queried in scientific databases, reflecting its importance in organic synthesis and biomedical applications.

The structural complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid allows it to serve as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group ensures selective deprotection, enabling the stepwise assembly of peptides with high yield and purity. This feature is critical for researchers working on therapeutic peptides, vaccine development, and diagnostic reagents. Additionally, its cyclobutane moiety contributes to enhanced stability, a property highly sought after in peptide engineering.

From an SEO perspective, keywords such as "Fmoc-protected amino acids", "peptide synthesis reagents", and "CAS 2171729-43-2 applications" are frequently searched by chemists and biotechnologists. The compound’s relevance to cancer research and neurodegenerative disease studies further amplifies its visibility in academic and industrial circles. Its role in click chemistry and bioconjugation strategies also aligns with current trends in chemical biology.

Quality and purity are paramount when handling 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid. Suppliers often highlight its HPLC-grade specifications and compliance with Good Manufacturing Practices (GMP), addressing concerns raised by regulatory bodies. Researchers frequently inquire about its solubility, storage conditions, and compatibility with coupling reagents, underscoring the need for detailed technical documentation.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171729-43-2) is a cornerstone in modern peptide chemistry. Its applications span drug development, material science, and biotechnology, making it a subject of continuous exploration. As the scientific community delves deeper into personalized medicine and sustainable synthesis, this compound will undoubtedly remain at the forefront of innovation.